Cas no 76884-34-9 (Isoquinolin-3-ylmethanol)
Isoquinolin-3-ylmethanol structure
Product Name:Isoquinolin-3-ylmethanol
CAS No:76884-34-9
MF:C10H9NO
MW:159.184562444687
MDL:MFCD01859798
CID:547831
PubChem ID:12874869
Update Time:2025-10-05
Isoquinolin-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolin-3-ylmethanol
- (isoquinolin-3-yl)methanol
- 3-Isoquinolinemethanol
- 3-(Hydroxymethyl)isoquinoline
- Isoquinolin-3-yl-methanol
- isoquinolin-3-yl methanol
- Isoquinoline-3-methanol
- 3-isoquinolylmethan-1-ol
- 3-Hydroxymethylisoquinoline
- CMGQQHGOFWZGJH-UHFFFAOYSA-N
- RW3344
- FCH844927
- SBB087369
- RP02094
- AB1
- AE-477/25037015
- DTXSID20512115
- AKOS006279633
- FT-0649748
- SCHEMBL1999306
- FS-2792
- 3-Isoquinolylmethanol
- SY110756
- A9739
- 76884-34-9
- CS-0019309
- J-521569
- MFCD01859798
- AMY1762
- (R)-2-HYDROXYBUTYLTOSYLATE
- DB-075195
-
- MDL： MFCD01859798
- Inchi： 1S/C10H9NO/c12-7-10-5-8-3-1-2-4-9(8)6-11-10/h1-6,12H,7H2
- InChI Key： CMGQQHGOFWZGJH-UHFFFAOYSA-N
- SMILES： OCC1C=C2C=CC=CC2=CN=1
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 33.1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 81 ºC
- Boiling Point: 335.1°C at 760 mmHg
- Flash Point: 156.466 °C
- Solubility: Slightly soluble (6.5 g/l) (25 º C),
- PSA: 33.12000
- LogP: 1.72710
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Isoquinolin-3-ylmethanol Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,Room Temperature
Isoquinolin-3-ylmethanol Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinolin-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI229-1g |
Isoquinolin-3-ylmethanol |
76884-34-9 | 98% | 1g |
705.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI229-250mg |
Isoquinolin-3-ylmethanol |
76884-34-9 | 98% | 250mg |
414CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI229-50mg |
Isoquinolin-3-ylmethanol |
76884-34-9 | 98% | 50mg |
108.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI229-5g |
Isoquinolin-3-ylmethanol |
76884-34-9 | 98% | 5g |
2523.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZI229-200mg |
Isoquinolin-3-ylmethanol |
76884-34-9 | 98% | 200mg |
241.0CNY | 2021-07-12 | |
| TRC | I918535-50mg |
Isoquinolin-3-ylmethanol |
76884-34-9 | 50mg |
$87.00 | 2023-05-18 | ||
| TRC | I918535-100mg |
Isoquinolin-3-ylmethanol |
76884-34-9 | 100mg |
$115.00 | 2023-05-18 | ||
| TRC | I918535-500mg |
Isoquinolin-3-ylmethanol |
76884-34-9 | 500mg |
$414.00 | 2023-05-18 | ||
| Chemenu | CM144835-1g |
Isoquinolin-3-ylmethanol |
76884-34-9 | 98% | 1g |
$102 | 2021-08-05 | |
| Chemenu | CM144835-5g |
Isoquinolin-3-ylmethanol |
76884-34-9 | 98% | 5g |
$281 | 2021-08-05 |
Isoquinolin-3-ylmethanol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
76884-34-9 (Isoquinolin-3-ylmethanol) Related Products
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